6-Bromo-N-(4-Fluorophenyl)Nicotinamide

• Molecular Formula: C12H8BrFN2O
• Molecular Weight: 295.11 g/mol
• IUPAC Name: 6-bromo-N-(4-fluorophenyl)pyridine-3-carboxamide
• InChI: InChI=1S/C12H8BrFN2O/c13-11-6-1-8(7-15-11)12(17)16-10-4-2-9(14)3-5-10/h1-7H,(H,16,17)
• InChI Key: RCJMMBSDTWPSNX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)C2=CN=C(C=C2)Br)F

Description

6-Bromo-N-(4-Fluorophenyl)Nicotinamide is a useful research compound. Its molecular formula is C12H8BrFN2O and its molecular weight is 295.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 6-bromonicotinoyl chloride (0.5 g, 2.5 mmol) in dry chloroform (10 mL) was added 4-fluoroaniline (0.33 mL, 3.5 mmol) and 2-ethyoxy-1-ethoxycarbonyl-1,2-dihydroquinoline, (0.85 g, 3.5 mmol). The mixture was stirred for 12 h, diluted with hexanes and the solids isolated by filtration. Purification by trituration using ethyl acetate/hexanes gave 0.53 g (73%) of the desired product as a white solid. 1H NMR (300 MHz, DMSO-d6) δ 10.51 (s, 1H), 8.87 (m, 1H), 8.20 (m, 1H), 7.82 (m, 1H), 7.74 (m, 2H), 7.19 (m, 2H).